Cas no 61246-68-2 (2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-)

• Product Name: 2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
• CAS No: 61246-68-2
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 487203
• PubChem ID: 466939
• Update Time: 2025-04-19

2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-
• [(2R,5S)-5-(6-aminopurin-9-yl)oxolan-2-yl]methanol
• .beta.-L-ddA
• .beta.-L-2',3'-Dideoxyadenosine
• L-d2A
• DTXSID00332813
• [(2R,5S)-5-(6-aminopurin-9-yl)tetrahydrofuran-2-yl]methanol
• L-ddA
• 61246-68-2
• AKOS032949884
• SCHEMBL1374909

• Inchi： 1S/C10H13N5O2/c11-9-8-10(13-4-12-9)15(5-14-8)7-2-1-6(3-16)17-7/h4-7,16H,1-3H2,(H2,11,12,13)/t6-,7+/m1/s1
• InChI Key： WVXRAFOPTSTNLL-RQJHMYQMSA-N
• SMILES： O1[C@@H](CO)CC[C@H]1N1C=NC2C(N)=NC=NC1=2

Computed Properties

• Exact Mass: 235.10709
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides